Cas no 1019105-82-8 (3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

3-Methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a synthetic organic compound featuring a benzamide core linked to a pyridazine-pyrazole moiety. Its structure incorporates multiple aromatic and heterocyclic systems, suggesting potential utility in medicinal chemistry and pharmaceutical research. The compound's design allows for selective interactions with biological targets, particularly in kinase inhibition or receptor modulation studies. The presence of the 3-methylpyrazole and pyridazine groups enhances its binding affinity and metabolic stability. This molecule is of interest for its well-defined synthetic route and structural versatility, making it a valuable intermediate or lead compound in drug discovery. Its physicochemical properties can be tailored for improved solubility and bioavailability.
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide structure
1019105-82-8 structure
Product Name:3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
CAS No:1019105-82-8
MF:C22H20N6O
MW:384.43380355835
CID:5957510
PubChem ID:25668475
Update Time:2025-10-30

3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
    • Benzamide, 3-methyl-N-[4-[[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
    • F2320-0095
    • 1019105-82-8
    • 3-methyl-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
    • SR-01000912005
    • AKOS024638895
    • SR-01000912005-1
    • Inchi: 1S/C22H20N6O/c1-15-4-3-5-17(14-15)22(29)24-19-8-6-18(7-9-19)23-20-10-11-21(26-25-20)28-13-12-16(2)27-28/h3-14H,1-2H3,(H,23,25)(H,24,29)
    • InChI Key: PEFCRBCXAJANRZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(NC2=NN=C(N3C=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 384.16985928g/mol
  • Monoisotopic Mass: 384.16985928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 566.4±50.0 °C(Predicted)
  • pka: 13.52±0.70(Predicted)

3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2320-0095-2μmol
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2320-0095-5μmol
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2320-0095-10μmol
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2320-0095-20μmol
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2320-0095-1mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2320-0095-2mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2320-0095-3mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2320-0095-4mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2320-0095-5mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2320-0095-10mg
3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
1019105-82-8 90%+
10mg
$79.0 2023-05-16

Additional information on 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Introduction to 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide and CAS No. 1019105-82-8

3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, identified by the chemical abstracts service number CAS No. 1019105-82-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its benzamide core and multiple heterocyclic substituents, contributes to its unique pharmacological profile.

The molecular framework of 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide incorporates several key pharmacophoric elements that are critical for its biological function. The benzamide moiety, a well-known pharmacological scaffold, is known for its role in modulating various biological pathways. Additionally, the presence of a pyrazole ring and a pyridazine group further enhances its potential as a bioactive molecule. These structural features are often exploited in drug design to achieve specific interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory and immunomodulatory pathways. 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide has been identified as a compound with such potential properties. Preliminary studies have suggested that this molecule may exhibit anti-inflammatory effects by interacting with key inflammatory mediators and signaling pathways. The pyrazole and pyridazine substituents are particularly noteworthy, as they have been shown to interact with various enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The benzamide core of 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide also plays a crucial role in its pharmacological activity. Benzamides are known to be versatile pharmacophores that can interact with both protein and nucleic acid targets. This dual interaction capability makes benzamides particularly useful in the development of drugs that target complex biological systems. The specific arrangement of atoms within the benzamide moiety of this compound likely contributes to its selectivity and efficacy in modulating biological pathways.

One of the most exciting aspects of 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. By targeting key inflammatory pathways, this compound may offer a new therapeutic approach to managing these conditions. Current research is focused on understanding the precise mechanisms by which this molecule exerts its anti-inflammatory effects, as well as identifying potential side effects or off-target interactions.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of drug discovery in recent years. These tools allow researchers to predict the binding affinity and mode of interaction between small molecules like 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide and their biological targets with remarkable accuracy. This has enabled the identification of novel lead compounds and optimization of existing ones for improved efficacy and reduced toxicity. In the case of this compound, computational studies have helped elucidate how its structural features contribute to its biological activity, providing valuable insights for further development.

The synthesis of CAS No. 1019105-82-8 presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis for both research and potential clinical applications. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole ring, introduction of the pyridazine substituent, and final assembly into the benzamide core. Each step must be carefully controlled to avoid unwanted side reactions or impurities that could affect the biological activity of the final product.

Once synthesized, 3-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yllpyridazin 8{ ]a nino } phen yl ) ben z amide undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its activity against various biological targets, as well as preclinical studies in animal models to evaluate its safety and efficacy. These studies provide critical data on how the compound behaves in different biological systems and help identify potential therapeutic applications.

The potential therapeutic applications of CAS No. 1019105 82 8 are broad-ranging due to its multifaceted pharmacological profile. In addition to its anti-inflammatory properties, this compound may also exhibit other beneficial effects, such as antioxidant or immunomodulatory activities. These additional properties could make it useful in treating a variety of conditions beyond chronic inflammation alone. For example, oxidative stress is another key factor in many diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. By reducing oxidative stress, this compound could potentially offer therapeutic benefits in these conditions as well.

As research into CAS No 1019105 82 8 continues, it is likely that new applications will be discovered through further exploration of its pharmacological properties。 The combination of computational chemistry、 synthetic chemistry、and biological testing provides a powerful framework for developing novel therapeutic agents。 This compound represents an excellent example of how interdisciplinary approaches can lead to significant advancements in drug discovery。

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd